Cas no 1021339-16-1 (5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile)

5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile structure
1021339-16-1 structure
Product Name:5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile
CAS No:1021339-16-1
MF:C8H4ClN3
MW:177.590459823608
MDL:MFCD09965883
CID:1077863
PubChem ID:329771981
Update Time:2025-04-20

5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
    • 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 5-chloro-
    • 5-CHLORO-4-CYANO-7-AZAINDOLE
    • CS-0325455
    • 1021339-16-1
    • SCHEMBL12563109
    • DTXSID90649806
    • 5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
    • SB14472
    • A800523
    • DB-029374
    • MFCD09965883
    • 5-chloranyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
    • AKOS006314752
    • 5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile
    • MDL： MFCD09965883
    • Inchi： 1S/C8H4ClN3/c9-7-4-12-8-5(1-2-11-8)6(7)3-10/h1-2,4H,(H,11,12)
    • InChI Key： QZZVPRNKVJBGKM-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C2C(C=CN2)=C1C#N

Computed Properties

  • Exact Mass: 177.00900
  • Monoisotopic Mass: 177.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.94 g/l) (25 º C),
  • PSA: 52.47000
  • LogP: 2.08798

5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： Xi T
  • HazardClass：IRRITANT

5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029184786-1g
5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1 95%
1g
 $921.12 2023-09-04
TRC
C421913-25mg
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1
25mg
 $190.00 2023-05-18
TRC
C421913-50mg
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1
50mg
 $305.00 2023-05-18
TRC
C421913-100mg
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1
100mg
 $471.00 2023-05-18
TRC
C421913-250mg
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1
250mg
 $821.00 2023-05-18
abcr
AB263157-1 g
5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1
1 g
 €891.00 2023-07-20
Chemenu
CM363903-1g
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1 95%
1g
 $392 2023-01-20
Chemenu
CM363903-5g
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1 95%
5g
 $1568 2023-01-20
Chemenu
CM363903-25g
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1 95%
25g
 $4704 2023-01-20
Matrix Scientific
032324-250mg
5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
 1021339-16-1
250mg
 $235.00 2023-09-09

5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Related Literature

Related Categories

1021339-16-1 (5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.